![molecular formula C9H12N4 B3419774 (1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanamine CAS No. 156032-53-0](/img/no-structure.png)
(1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanamine” is a complex organic compound. It contains a pyrrole ring, which is a five-membered aromatic heterocycle, like imidazole . Pyrrole is known to be a component of many important biomolecules like heme .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of “ETHYL 1-METHYL-5-(1H-PYRROL-1-YL)-1H-PYRAZOLE-4-CARBOXYLATE” from 2,5-Dimethoxytetrahydrofuran and ETHYL 5-AMINO-1-METHYLPYRAZOLE-4-CARBOXYLATE has been described .Future Directions
The future directions for research on “(1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanamine” could involve exploring its potential biological activities, given the known activities of structurally similar compounds . Further studies could also focus on optimizing its synthesis and understanding its chemical reactivity .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanamine involves the reaction of 1-methyl-1H-pyrazol-4-carbaldehyde with 1H-pyrrole in the presence of a reducing agent to form the intermediate (1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)ethanol. This intermediate is then converted to the final product through a series of reactions involving oxidation, protection, and deprotection steps.", "Starting Materials": [ "1-methyl-1H-pyrazol-4-carbaldehyde", "1H-pyrrole", "Reducing agent", "Oxidizing agent", "Protecting group", "Deprotecting agent", "Methanamine" ], "Reaction": [ "Step 1: Reaction of 1-methyl-1H-pyrazol-4-carbaldehyde with 1H-pyrrole in the presence of a reducing agent to form (1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)ethanol", "Step 2: Oxidation of (1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)ethanol to form (1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)ethanal", "Step 3: Protection of the aldehyde group in (1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)ethanal with a suitable protecting group", "Step 4: Deprotection of the protected aldehyde group to form (1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)ethanal", "Step 5: Reaction of (1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)ethanal with methanamine to form the final product, (1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanamine" ] } | |
CAS RN |
156032-53-0 |
Molecular Formula |
C9H12N4 |
Molecular Weight |
176.22 g/mol |
IUPAC Name |
(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanamine |
InChI |
InChI=1S/C9H12N4/c1-12-9(8(6-10)7-11-12)13-4-2-3-5-13/h2-5,7H,6,10H2,1H3 |
InChI Key |
NYKPSAPCQWXMPO-UHFFFAOYSA-N |
SMILES |
CN1C(=C(C=N1)CN)N2C=CC=C2 |
Canonical SMILES |
CN1C(=C(C=N1)CN)N2C=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.